Cas no 2444010-14-2 (2-Piperidinone, 3,3-dichloro-1-(3-nitrophenyl)-)

• Product Name: 2-Piperidinone, 3,3-dichloro-1-(3-nitrophenyl)-
• CAS No: 2444010-14-2
• MF: C₁₁H₁₀Cl₂N₂O₃
• MW: 289.11
• CID: 5307365
• PubChem ID: 78358394
• Update Time: 2025-06-08

2-Piperidinone, 3,3-dichloro-1-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 3,3-dichloro-1-(3-nitrophenyl)-
• CS-M2636
• 2444010-14-2
• AKOS037651649
• 3,3-dichloro-1-(3-nitrophenyl)piperidin-2-one
• CS-17171
• E82866

• Inchi： 1S/C11H10Cl2N2O3/c12-11(13)5-2-6-14(10(11)16)8-3-1-4-9(7-8)15(17)18/h1,3-4,7H,2,5-6H2
• InChI Key： GJCYDFUMRADRSM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC([N+]([O-])=O)=C2)CCCC(Cl)(Cl)C1=O

Computed Properties

• Exact Mass: 288.0068476g/mol
• Monoisotopic Mass: 288.0068476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-Piperidinone, 3,3-dichloro-1-(3-nitrophenyl)-

Introduction to 2-Piperidinone, 3,3-dichloro-1-(3-nitrophenyl) (CAS No. 2444010-14-2)

2-Piperidinone, 3,3-dichloro-1-(3-nitrophenyl) (CAS No. 2444010-14-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Piperidinone, 3,3-dichloro-1-(3-nitrophenyl) consists of a piperidinone core with dichloro and nitro substituents. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The dichloro substitution at the 3-position of the piperidinone ring enhances the compound's stability and solubility, while the nitro group at the para-position of the phenyl ring contributes to its reactivity and biological activity.

Recent studies have focused on the pharmacological properties of 2-Piperidinone, 3,3-dichloro-1-(3-nitrophenyl). One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-Piperidinone, 3,3-dichloro-1-(3-nitrophenyl) could be a valuable candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 2-Piperidinone, 3,3-dichloro-1-(3-nitrophenyl) has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as PI3K/Akt and MAPK. The ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development as an anticancer agent.

The synthesis of 2-Piperidinone, 3,3-dichloro-1-(3-nitrophenyl) involves a multi-step process that includes the formation of the piperidinone core and subsequent functionalization with dichloro and nitro groups. Various synthetic routes have been explored to optimize yield and purity, with recent advancements focusing on environmentally friendly methods that minimize waste and reduce energy consumption.

To further understand the biological mechanisms underlying the activity of 2-Piperidinone, 3,3-dichloro-1-(3-nitrophenyl), researchers have employed a range of techniques including molecular docking studies and gene expression analysis. These studies have provided insights into the binding interactions between the compound and its target proteins, as well as the downstream effects on cellular signaling pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Piperidinone, 3,3-dichloro-1-(3-nitrophenyl) in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-Piperidinone, 3,3-dichloro-1-(3-nitrophenyl) (CAS No. 2444010-14-2) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development as a potential therapeutic agent for inflammatory diseases and cancer. Ongoing studies continue to explore its full potential and pave the way for its eventual use in clinical settings.